tert-Butyl 7-iodo-1H-indazole-1-carboxylate

• IUPAC Name: tert-butyl 7-iodoindazole-1-carboxylate
• InChI: InChI=1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-10-8(7-14-15)5-4-6-9(10)13/h4-7H,1-3H3
• InChI Key: FMUQISKFDWIQMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=CC=C2I)C=N1
• Molecular Formula: C12H13IN2O2
• Molecular Weight: 344.15 g/mol

Description

Tert-Butyl 7-iodo-1H-indazole-1-carboxylate (TIIC) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of the indazole family, which is a heterocyclic aromatic compound that is found in many natural products and pharmaceuticals. TIIC is an easily synthesized compound that has been used in a variety of applications, from drug research to biochemical and physiological studies.

Scientific Research Applications

Synthesis and Structural Analysis

SYNTHESIS, CRYSTAL STRUCTURE, AND A DFT STUDY OF TERT-BUTYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE-1-CARBOXYLATE Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, a significant intermediate of 1H-indazole derivatives, is synthesized through substitution reactions. Its structure is verified by various spectroscopic methods and X-ray diffraction. Density Functional Theory (DFT) calculations align with the experimental structure, providing insights into the molecule's stable and unstable conformers. Further, molecular electrostatic potential and frontier molecular orbitals are explored, contributing to understanding the physicochemical properties of the compound (Ye et al., 2021).

Chemical Synthesis Enhancement

Synthesis of indazolo[5,4-b][1,6]naphthyridine and indazolo[6,7-b][1,6]naphthyridine derivatives Tert-butyl 7-iodo-1H-indazole-1-carboxylate is used in a simple method for synthesizing indazolo[5,4-b][1,6]naphthyridine and indazolo[6,7-b][1,6]naphthyridine derivatives through efficient in-situ reduction and cyclization reactions. This represents a significant advancement in the synthesis of these compounds, offering a straightforward and effective approach (Chen et al., 2019).

Combinatorial synthesis of fused tetracyclic heterocycles containing [1,6]naphthyridine derivatives under catalyst-free conditions The compound plays a role in the synthesis of fused tetracyclic heterocycles, contributing to the creation of various naphthyridine derivatives. This process is achieved through a three-component reaction, showcasing its versatility in chemical synthesis (Li et al., 2013).

Innovative Reactions and Procedures

Metal-Free Trifluoromethylation of Indazoles The tert-butyl 7-iodo-1H-indazole-1-carboxylate is pivotal in a novel metal-free trifluoromethylation process, broadening the scope of functionalizing indazoles. This advancement enriches the library of trifluoromethylated products and proposes a radical mechanistic pathway, shedding light on innovative synthetic methodologies (Ghosh, Mondal, & Hajra, 2018).

A mild and readily scalable procedure for the N-1-difluoromethylation of ethyl 6-((tert-butyldiphenylsilyl)oxy)-1H-indazole-3-carboxylate and its applications This paper discusses a scalable and mild procedure for N-1-difluoromethylation, highlighting the compound's role in extending the methodology to various indazole derivatives. This process signifies a safe and convenient alternative to conventional approaches, offering scalability and operational safety (Hong et al., 2020).